Cas no 1261765-15-4 (2-(2,3-Difluorophenyl)-6-fluoropyridine-3-methanol)

• Product Name: 2-(2,3-Difluorophenyl)-6-fluoropyridine-3-methanol
• CAS No: 1261765-15-4
• MF: C₁₂H₈F₃NO
• MW: 239.19323348999
• CID: 4799453
• Update Time: 2025-06-13

2-(2,3-Difluorophenyl)-6-fluoropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Difluorophenyl)-6-fluoropyridine-3-methanol

• Inchi： 1S/C12H8F3NO/c13-9-3-1-2-8(11(9)15)12-7(6-17)4-5-10(14)16-12/h1-5,17H,6H2
• InChI Key： QMUZPEXRMHITFA-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C(=CC=C(N=1)F)CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1

Additional information on 2-(2,3-Difluorophenyl)-6-fluoropyridine-3-methanol

Comprehensive Introduction to 2-(2,3-Difluorophenyl)-6-fluoropyridine-3-methanol (CAS No. 1261765-15-4)

2-(2,3-Difluorophenyl)-6-fluoropyridine-3-methanol (CAS No. 1261765-15-4) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluorophenyl and fluoropyridine moieties, has garnered attention due to its structural versatility and applications in drug discovery. Researchers are increasingly exploring its role as a building block for small-molecule inhibitors and bioactive intermediates, aligning with the growing demand for fluorinated compounds in medicinal chemistry.

The molecular structure of 2-(2,3-Difluorophenyl)-6-fluoropyridine-3-methanol features a pyridine core substituted with a hydroxymethyl group at the 3-position and fluorine atoms at strategic positions, enhancing its metabolic stability and binding affinity. Such attributes make it a candidate for targeting enzyme active sites or protein-protein interactions, topics frequently searched in AI-driven drug design platforms. Recent studies highlight its relevance in kinase inhibitor development, a hot topic in oncology research.

From a synthetic perspective, CAS No. 1261765-15-4 is often synthesized via palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, methods widely discussed in green chemistry forums. Its fluorine-rich structure aligns with the industry’s shift toward halogenated scaffolds for improved pharmacokinetics. Notably, the compound’s logP and hydrogen-bonding capacity are frequently analyzed in computational chemistry studies, addressing common queries about drug-likeness and ADME properties.

In agrochemical applications, 2-(2,3-Difluorophenyl)-6-fluoropyridine-3-methanol has been investigated as a precursor for herbicidal agents, leveraging its fluorine substitutions to enhance leaf permeability. This ties into broader trends like sustainable agriculture and precision farming, where users often search for eco-friendly fluorochemicals. Regulatory databases emphasize its compliance with REACH and EPA guidelines, a critical consideration for industrial adoption.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, techniques frequently queried in lab protocol searches. Its crystalline form and solubility profile are also key discussion points in formulation science. As the demand for high-purity intermediates rises, suppliers increasingly list CAS 1261765-15-4 with detailed COA (Certificate of Analysis) data, addressing quality concerns raised in B2B procurement platforms.

Future research directions for 2-(2,3-Difluorophenyl)-6-fluoropyridine-3-methanol may explore its utility in PET imaging or as a metal-chelating ligand, areas gaining traction in diagnostic chemistry. Collaborative studies between academia and industry could further elucidate its structure-activity relationships (SAR), a recurring theme in grant proposals and patent filings. With its multifaceted applications, this compound exemplifies the convergence of fluorine chemistry and interdisciplinary innovation.